2-(4-Methylpiperidin-2-yl)cyclopentan-1-one

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 2-(4-methylpiperidin-2-yl)cyclopentan-1-one
• InChI: InChI=1S/C11H19NO/c1-8-5-6-12-10(7-8)9-3-2-4-11(9)13/h8-10,12H,2-7H2,1H3
• InChI Key: NHRRLRMYMNRHTI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)C2CCCC2=O

Description

2-(4-Methylpiperidin-2-yl)cyclopentan-1-one is a bicyclic organic compound featuring a cyclopentanone core fused with a 4-methylpiperidine moiety.

Preparation Methods

The synthesis of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 4-methylpiperidine with cyclopentanone in the presence of a suitable catalyst can yield the desired compound. Industrial production methods may involve optimized reaction conditions, such as temperature, pressure, and the use of specific catalysts to enhance yield and purity .

Chemical Reactions Analysis

2-(4-Methylpiperidin-2-yl)cyclopentan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions where functional groups are replaced by nucleophiles under specific conditions. Common reagents and conditions used in these reactions include solvents like ethanol or dichloromethane, and catalysts such as palladium on carbon or platinum oxide.

Scientific Research Applications

2-(4-Methylpiperidin-2-yl)cyclopentan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of new therapeutic agents targeting specific biological pathways.

Industry: The compound is used in the production of fine chemicals and as a building block in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Structural Variations

The cyclopentanone scaffold is common in medicinal and synthetic chemistry. Substituents on the cyclopentanone ring significantly influence reactivity, solubility, and biological activity. Key structural analogs include:

Table 1: Structural Comparison of Cyclopentanone Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
2-(4-Methylpiperidin-2-yl)cyclopentan-1-one	4-Methylpiperidinyl	C11H19NO	181.28	Bicyclic, tertiary amine
(E)-2-(4-Methoxybenzylidene)cyclopentan-1-one (A2K10)	4-Methoxybenzylidene	C13H14O2	202.25	Conjugated enone, antioxidant activity
2-[4-(Trifluoromethyl)phenyl]cyclopentan-1-one	4-Trifluoromethylphenyl	C12H11F3O	228.21	Electron-withdrawing CF3 group
2-(2-Fluoroethyl)cyclopentan-1-one	2-Fluoroethyl	C7H11FO	130.16	Fluorinated alkyl chain
PGV-1 (Pentagamavunon-1)	Bis-arylidene (4-hydroxy-3,5-dimethyl and 3-methoxy-4,5-dimethyl)	C23H24O3	348.44	Extended π-system, anticancer activity

Key Observations :

• Electronic Effects : The trifluoromethyl group in 2-[4-(trifluoromethyl)phenyl]cyclopentan-1-one enhances electrophilicity, while the methylpiperidinyl group in the target compound introduces basicity via the tertiary amine .

Comparison of Yields and Purity :

• A2K10’s green synthesis highlights eco-friendly methods, whereas TLC-based purifications (e.g., ) are labor-intensive but effective for small-scale production .

Mechanistic Differences :

• A2K10’s enone system likely reacts with thiols in biological systems, whereas the target compound’s amine may interact with acidic residues or metal ions.

Physicochemical Properties

• Lipophilicity : The trifluoromethyl group (logP ~2.5) increases hydrophobicity compared to the target compound’s piperidinyl group (predicted logP ~1.8) .
• Solubility : The 2-fluoroethyl group in 2-(2-fluoroethyl)cyclopentan-1-one enhances water solubility (130.16 g/mol) relative to the bulkier target compound .

Biological Activity

2-(4-Methylpiperidin-2-yl)cyclopentan-1-one is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The structure of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one features a cyclopentanone core substituted with a 4-methylpiperidine moiety. This structural configuration is significant for its interaction with biological targets, particularly in the modulation of protein functions.

Research indicates that compounds similar to 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one may act as inhibitors of specific proteins involved in cell signaling pathways. For instance, studies have shown that piperidine derivatives can inhibit menin, a protein implicated in various cancers . The inhibition of menin can disrupt oncogenic signaling pathways, leading to reduced cell proliferation in cancerous cells.

Therapeutic Applications

The compound has been explored for its potential in treating proliferative diseases, particularly cancers. In vitro studies have demonstrated that related piperidine compounds exhibit cytotoxic effects on tumor cells by inducing apoptosis at low concentrations (30-100 nM) . Additionally, the modulation of G-protein coupled receptors (GPCRs) by piperidine derivatives suggests potential applications in treating neurological disorders and metabolic diseases .

Data Tables

Biological Activity	Mechanism	Concentration	Effect
Cytotoxicity	Induces apoptosis	30-100 nM	Cell death in tumor cells
Menin inhibition	Disrupts oncogenic signaling	Varies	Reduced proliferation
GPCR modulation	Alters receptor activity	Varies	Potential therapeutic effects

Case Studies

Several case studies highlight the biological activity of piperidine derivatives, including 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one:

• Cancer Treatment : A study examined the efficacy of a related compound on MV4-11 leukemia cells. The compound demonstrated significant inhibition of genes associated with cell survival and proliferation after treatment over several days, indicating its potential as an anti-cancer agent .
• Neurological Disorders : Another investigation focused on the interaction of piperidine derivatives with GPCRs. It was found that these compounds could modify receptor activity, which may lead to advancements in treatments for conditions like anxiety and depression .
• Inflammation Models : In vivo studies using animal models have shown that similar compounds can reduce inflammation significantly, suggesting their utility in treating asthma and other inflammatory conditions .

Research Findings

Recent research has emphasized the importance of structure-activity relationships (SAR) in understanding the biological effects of piperidine derivatives. Compounds with specific substitutions on the piperidine ring exhibited varied potency against different biological targets, highlighting the need for further exploration into their pharmacological profiles .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one in laboratory settings?

• Methodological Answer : The compound can be synthesized via nucleophilic addition or catalytic hydrogenation. For example, cyclopentanone derivatives are often functionalized by reacting with methylamine or substituted piperidine precursors under controlled pH and temperature. A modified Mannich reaction or reductive amination may also be employed, using catalysts like palladium on carbon (Pd/C) or sodium cyanoborohydride (NaBH3CN) . Key intermediates should be characterized by NMR (e.g., $^1$H NMR in CDCl3 at 400 MHz) to confirm regioselectivity .

Q. How is the structural elucidation of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one performed using spectroscopic methods?

• Methodological Answer :

• $^1$H NMR : Protons on the cyclopentanone ring typically resonate between δ 1.5–2.5 ppm, while the methylpiperidinyl group shows signals near δ 1.0–1.3 ppm (methyl) and δ 2.5–3.0 ppm (piperidinyl protons). Coupling constants ($J$) help confirm stereochemistry .
• X-ray Crystallography : Single-crystal diffraction using SHELXL software (via Olex2 interface) refines bond lengths and angles. For disordered structures, TWINABS or PLATON should resolve ambiguities .

Q. What are the key considerations for handling and storing 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one to ensure experimental reproducibility?

• Methodological Answer : Store under inert gas (argon/nitrogen) at –20°C to prevent oxidation. Use anhydrous solvents (e.g., THF, DCM) in reactions to avoid hydrolysis. Safety protocols include fume hood use and PPE (gloves, goggles) due to potential irritancy .

Advanced Research Questions

Q. What strategies are employed to achieve enantioselective synthesis of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one derivatives?

• Methodological Answer : Asymmetric transfer hydrogenation (ATH) with chiral Ru(II) catalysts (e.g., (R,R)-TsDPEN) achieves >80% enantiomeric excess (ee). Optimization involves adjusting solvent polarity (IPA/water) and substrate-to-catalyst ratios (10:1 to 50:1). Dynamic kinetic resolution (DKR) can further enhance selectivity for bicyclic ketones .

Q. How can computational chemistry aid in predicting the reactivity and stability of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one under varying experimental conditions?

• Methodological Answer :

• DFT Calculations : Gaussian09 with B3LYP/6-31G(d,p) basis sets predict transition states for nucleophilic attacks or ring-opening reactions.
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., DMSO vs. ethanol) on conformational stability using GROMACS .

Q. How do researchers resolve contradictory data in the crystal structure determination of 2-(4-Methylpiperidin-2-yl)cyclopentan-1-one using SHELX software?

• Methodological Answer : For twinned crystals, SHELXD identifies pseudo-merohedral twinning via Hooft parameter analysis. Disorder in the piperidinyl group is resolved by partitioning occupancy ratios (e.g., 60:40) and refining anisotropic displacement parameters (ADPs). R-factor convergence below 5% ensures reliability .